tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate

• IUPAC Name: tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate
• InChI: InChI=1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key: MPIIBGAKGQZLDK-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCNCC1F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCNC[C@@H]1F
• Molecular Formula: C10H19FN2O2
• DSSTOX Substance ID: DTXSID601142578
• Molecular Weight: 218.27 g/mol
• CAS RN: 1434126-99-4

Description

Synthesis Analysis

The synthesis of tert-butyl carbamate derivatives involves chemoselective transformations of amino protecting groups, as demonstrated in the work by Sakaitani and Ohfune (1990), who explored the conversion of N-tert-butoxycarbonyl (Boc) and N-benzyloxycarbonyl (Z) groups into silyl carbamates, offering a pathway to N-ester type compounds through mild conditions (Sakaitani & Ohfune, 1990). Zhao et al. (2017) provided a rapid synthetic method for a tert-butyl carbamate, highlighting its importance as an intermediate in the synthesis of omisertinib (AZD9291), a notable example of the compound's relevance in pharmaceutical development (Zhao et al., 2017).

Molecular Structure Analysis

The molecular structure of tert-butyl carbamate derivatives has been characterized through various spectroscopic techniques, including LCMS, NMR, and X-ray diffraction studies. For example, Sanjeevarayappa et al. (2015) synthesized and characterized a tert-butyl piperazine-1-carboxylate derivative, providing detailed structural insights through single-crystal XRD data (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Tert-butyl carbamate compounds participate in a range of chemical reactions, serving as intermediates for further transformations. Guinchard et al. (2005) described the preparation and reactions of tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, demonstrating their utility as N-(Boc) nitrone equivalents in organic synthesis (Guinchard et al., 2005). These compounds exhibit versatility in reactions with organometallics to produce N-(Boc)hydroxylamines, highlighting their role as building blocks in synthesis.

Physical Properties Analysis

The physical properties of tert-butyl carbamate derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in chemical syntheses. The crystalline structure and intermolecular interactions play a significant role in determining the compound's stability and reactivity. For instance, the study by Sanjeevarayappa et al. (2015) detailed the monoclinic crystal system and space group of a tert-butyl carbamate derivative, along with its molecular packing and thermal stability (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties of tert-butyl carbamate derivatives, including reactivity with various electrophiles, nucleophiles, and their role in asymmetric syntheses, are well-documented. The work by Ellman et al. (2002) on N-tert-butanesulfinyl imines illustrates the broad utility of tert-butyl carbamate derivatives in the asymmetric synthesis of amines, showcasing their versatility as intermediates in producing a wide range of enantioenriched compounds (Ellman et al., 2002).

Scientific Research Applications

Decomposition and Environmental Remediation

• Studies have investigated the decomposition of methyl tert-butyl ether (MTBE), a compound related by its tert-butyl group, using cold plasma reactors. This demonstrates an application in environmental remediation, specifically for air and water pollutants, showcasing the potential for tert-butyl compounds in pollution control technologies (Hsieh et al., 2011).

Synthetic Applications

• Research on polymer membranes for the purification of fuel additives, including MTBE, indicates the relevance of tert-butyl compounds in industrial processes, particularly in enhancing fuel performance and reducing emissions. This points to applications in chemical engineering and material science (Pulyalina et al., 2020).

Biodegradation and Bio-remediation

• The microbial degradation of MTBE and tert-butyl alcohol (TBA) in subsurface environments highlights the biological interactions of tert-butyl compounds, suggesting research avenues in biodegradation mechanisms and bio-remediation strategies (Schmidt et al., 2004).

Health and Safety Assessments

• Investigations into the environmental behavior, human exposure, and toxicity of synthetic phenolic antioxidants, including those with tert-butyl groups, underline the importance of tert-butyl compounds in toxicological studies and public health research (Liu & Mabury, 2020).